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Compound of Interest

Compound Name:
1-Amino-2,4-

dibromoanthraquinone

Cat. No.: B109406 Get Quote

Essential Safety and Handling Guide for 1-
Amino-2,4-dibromoanthraquinone
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential safety protocols and

logistical information for 1-Amino-2,4-dibromoanthraquinone (CAS No. 81-49-2), a

compound recognized as a potential carcinogen and a cause of serious eye irritation.[1][2][3]

Adherence to these procedures is critical for minimizing exposure and ensuring a safe

laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Limits
While no specific occupational exposure limits like TWA (Time-Weighted Average) or STEL

(Short-Term Exposure Limit) have been established for 1-Amino-2,4-dibromoanthraquinone,

a comprehensive PPE strategy is mandatory to prevent contact.[4] The following table

summarizes the required personal protective equipment.
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PPE Category Specification

Eye Protection
Wear tightly fitting safety goggles or a face

shield.[1]

Hand Protection

Use nitrile or chloroprene gloves. It is crucial to

inspect gloves for any damage before use and

to employ proper glove removal techniques to

avoid skin contact.[2]

Respiratory Protection

Under normal laboratory use with adequate

ventilation, respiratory protection may not be

necessary.[1] For situations with potential for

dust generation, nuisance exposures, or at

higher levels of protection, use a NIOSH/MSHA

or European Standard EN 143 approved

respirator with a particle filter (e.g., P95, P1,

OV/AG/P99, or ABEK-P2).[1][2]

Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[5] For spill response, disposable

coveralls are recommended.[5]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is essential. The following step-by-step plan

outlines the key procedures.

1. Preparation and Handling:

Engineering Controls: Always handle 1-Amino-2,4-dibromoanthraquinone in a well-

ventilated area, preferably within a chemical fume hood to minimize inhalation of dust.[5]

Personal Protective Equipment (PPE): Before handling, ensure all personnel are equipped

with the appropriate PPE as detailed in the table above.

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.

Do not ingest or inhale the substance.[1]
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Storage: Store the chemical in a tightly closed container in a dry, well-ventilated place.[1] The

storage area should be clearly labeled as a "Cancer Hazard" and be accessible only to

authorized personnel.[2]

2. Spill Management:

Immediate Action: In the event of a spill, ensure the area is well-ventilated and restrict

access.[1]

Small Spills: For small spills, dampen the solid material with 5% acetic acid.[6] Use

absorbent paper, also dampened with 5% acetic acid, to collect the material.[6]

Containment: Sweep or shovel the spilled material into a suitable, labeled container for

disposal.[1]

Decontamination: Wash all contaminated surfaces with a 5% acetic acid solution followed by

a soap and water solution.[6]

Waste: Seal all contaminated materials, including absorbent paper and disposable clothing,

in a vapor-tight plastic bag for proper disposal.[6]

3. Disposal Plan:

Waste Characterization: 1-Amino-2,4-dibromoanthraquinone and any materials

contaminated with it should be treated as hazardous waste.

Containerization: Place waste in a suitable, closed, and clearly labeled container.[1] Do not

mix with other waste.

Disposal Method: Dispose of the chemical waste in accordance with all applicable federal,

state, and local environmental regulations.[5] Contact a licensed professional waste disposal

service for guidance.[5] Incineration in a suitable, high-temperature incinerator may be a

feasible disposal method for contaminated laboratory waste.[3]
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Workflow for Safe Handling and Disposal of 1-Amino-2,4-dibromoanthraquinone
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Caption: Logical workflow for the safe handling and disposal of 1-Amino-2,4-
dibromoanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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